Cas no 2366994-38-7 (2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol)

• Product Name: 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
• CAS No: 2366994-38-7
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 5184690
• Update Time: 2025-10-28

2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

• Inchi： 1S/C10H8F6N2O3/c1-4-2-5(3-6(7(4)17)18(20)21)8(19,9(11,12)13)10(14,15)16/h2-3,19H,17H2,1H3
• InChI Key： ASVBLQGLQYCDMF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=C(C(=C(C)C=1)N)[N+](=O)[O-])O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 391
• XLogP3: 3.2
• Topological Polar Surface Area: 92.1

Additional information on 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol

Comprehensive Overview of 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 2366994-38-7)

The compound 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 2366994-38-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This hexafluoropropanol derivative features a nitrophenyl backbone with an amino and methyl substitution, making it a versatile intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in advanced pharmaceutical intermediates, fluorescent probes, and high-performance polymers.

One of the most intriguing aspects of 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol is its electron-withdrawing properties, attributed to the hexafluoroisopropanol moiety. This characteristic enhances its reactivity in cross-coupling reactions, a topic frequently searched by chemists in academic and industrial settings. The compound's nitro group further contributes to its role in photoactive materials, aligning with the growing demand for light-sensitive compounds in optoelectronics and imaging technologies.

In the context of green chemistry, CAS No. 2366994-38-7 has been investigated for its potential in sustainable synthesis routes. With the rise of environmentally friendly methodologies, this compound's compatibility with catalytic processes and biodegradable applications has become a hot topic. Searches for "fluorinated compounds in green chemistry" and "nitrophenyl derivatives in catalysis" reflect this trend, underscoring the compound's relevance in modern research.

The pharmaceutical industry has also shown interest in 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol due to its potential as a building block for drug discovery. Its amino and nitro functionalities make it a candidate for designing targeted therapeutics, particularly in kinase inhibitors and antibacterial agents. Queries like "nitrophenyl compounds in drug development" and "hexafluoropropanol derivatives in medicine" highlight the compound's intersection with cutting-edge medical research.

From a material science perspective, the compound's thermal stability and solubility in organic solvents make it suitable for advanced coatings and nanomaterials. Its fluorine-rich structure aligns with the demand for high-performance materials in aerospace and electronics, addressing common search terms such as "fluorinated polymers" and "nitroaromatics in materials."

In summary, 2-(4-Amino-3-methyl-5-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol (CAS No. 2366994-38-7) represents a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, and material engineering. Its unique chemical properties and alignment with contemporary research trends ensure its continued relevance in scientific and industrial communities.